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Compound of Interest

Compound Name: Methyl 4,6-dibromonicotinate

Cat. No.: B569973

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Methyl 4,6-dibromonicotinate. The following
procedural guidance is designed to ensure safe operational workflow and proper disposal,
fostering a secure laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 4,6-dibromonicotinate (CAS No.
73395-13-8) was not available at the time of this writing. The information provided is based on
safety data for structurally similar compounds, such as Methyl 4,6-dichloronicotinate and other
brominated pyridine derivatives, as well as general principles of laboratory safety for handling
halogenated organic compounds. A conservative approach to handling is strongly advised.

Quantitative Data Summary

The following table summarizes key physical and chemical properties based on available
information for analogous compounds. These values should be considered estimates and
handled with appropriate caution.
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Property Value

Physical State Solid (Expected)

Appearance White to off-white solid (Expected)

Molecular Formula C7HsBr2NO:

Molecular Weight 294.93 g/mol

Melting Point/Range Not available. Handle as a stable solid.

Boiling Point/Range Not applicable (Expected to decompose)
Solubility Soluble in organic solvents (e.g., DMSO, DMF).

Insoluble in water.

Hazard Identification and Precautionary Measures

Based on analogous compounds, Methyl 4,6-dibromonicotinate is expected to be harmful if
swallowed, cause skin irritation, and result in serious eye irritation. It may also cause
respiratory irritation.[1][2]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
table outlines the required PPE for handling Methyl 4,6-dibromonicotinate.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should

be worn for splash hazards.[4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[5]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[6]
Inspect gloves for integrity

before each use.[7]

Prevents skin contact, which

can cause irritation.[5]

Body Protection

A flame-resistant laboratory
coat, long pants, and closed-

toe shoes are mandatory.[4][8]

Minimizes the risk of accidental

skin exposure.[5]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[6][8] A NIOSH-
approved respirator may be
necessary for handling large
guantities or in case of

inadequate ventilation.[5]

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.[5]

Operational and Disposal Plans

Adherence to a strict operational workflow and a clearly defined disposal plan is critical for

safety and environmental compliance.

Step-by-Step Handling Protocol:

e Preparation and Engineering Controls:

o Ensure a chemical fume hood is operational and certified.[6]

o Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[5]
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o Designate a specific area within the fume hood for handling the compound to contain
potential spills.

e Donning Personal Protective Equipment:
o Before handling, put on all required PPE as specified in the table above.
» Handling the Compound:

o Conduct all weighing and transfers of the solid compound within a chemical fume hood to
control dust and vapors.[5]

o Use compatible tools (e.g., stainless steel spatula).
o Keep containers tightly closed when not in use to prevent the release of vapors.[6]
e Emergency Procedures:

o In case of skin contact: Immediately wash the affected area with plenty of soap and water.
[3] Remove contaminated clothing.

o In case of eye contact: Immediately flush eyes with copious amounts of water for at least
15 minutes, lifting the upper and lower eyelids occasionally.[3] Seek immediate medical
attention.

o In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide
oxygen. Seek medical attention.[9]

o In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek
immediate medical attention.[9]

Spill Management:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed, labeled container for disposal.

» Ventilate the area and wash the spill site after material pickup is complete.
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Disposal Plan:

Proper disposal of Methyl 4,6-dibromonicotinate and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste material, including unused compound and any
contaminated disposables (e.g., gloves, weighing paper), in a clearly labeled, sealed, and
compatible waste container.[5][10]

o Waste Treatment and Disposal: Waste containing Methyl 4,6-dibromonicotinate should be
treated as hazardous waste.[11] Consult with your institution's environmental health and
safety (EHS) department for specific disposal protocols.[5][10] Chemical incineration with a
suitable combustible solvent is often the preferred method.[10] Do not dispose of down the
drain or in regular trash.[11]

Experimental Workflow Diagram
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Figure 1. Safe Handling and Disposal Workflow for Methyl 4,6-dibromonicotinate

Click to download full resolution via product page

Caption: Safe Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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